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Compound of Interest

Compound Name: NCI-B16

Cat. No.: B3353136

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the proper disposal of the chemical
compound NCI-B16. The information is intended to ensure the safety of laboratory personnel
and compliance with standard laboratory waste management practices.

Compound Identification and Hazard Assessment

A Safety Data Sheet (SDS) for NCI-B16 (CAS No. 802835-01-4) from a commercial supplier
classifies the substance as non-hazardous.[1] This assessment is the primary basis for the
recommended disposal procedures.

Identifier Value

Compound Name NCI-B16

CAS Number 802835-01-4

Molecular Formula C27H26N804

Molecular Weight 526.55 g/mol

Hazard Classification Not a hazardous substance or mixture[1]

Personal Protective Equipment (PPE)
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Before handling NCI-B16 for any purpose, including disposal, personnel should wear standard
laboratory PPE:

o Safety glasses or goggles
o Laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Disposal of Unused or Waste NCI-B16

Given that NCI-B16 is classified as a hon-hazardous substance, it does not typically require
disposal as hazardous chemical waste.[1] However, institutional and local regulations must
always be followed. The general procedure for the disposal of non-hazardous chemical waste
should be adopted.

Step-by-Step Disposal Procedure:

» Consult Institutional Guidelines: Always refer to your institution's specific waste disposal
procedures for non-hazardous chemical waste.

o Small Quantities: For trace amounts or residues, wipe down the contaminated surface with
an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials in the
regular laboratory trash, unless otherwise specified by your institution.

o Bulk Quantities: For larger quantities of NCI-B186, it is recommended to consult with your
institution's Environmental Health and Safety (EHS) office for guidance on the most
appropriate disposal method. While not classified as hazardous, some institutions may have
specific protocols for the disposal of research compounds.

o Empty Containers: Empty containers of NCI-B16 should be triple-rinsed with an appropriate
solvent. The rinsate can typically be disposed of down the sanitary sewer with copious
amounts of water, provided this is in accordance with local and institutional regulations. After
rinsing, the empty container can usually be disposed of in the regular laboratory trash or
recycling, depending on the container material and institutional policies. Deface the label on
the container before disposal to prevent misidentification.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b3353136?utm_src=pdf-body
https://www.benchchem.com/product/b3353136?utm_src=pdf-body
https://www.benchchem.com/product/b3353136?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5e-1ln2GqiPX8dn30ePDXbc5uYD96F_HTUFdXmrdkcG2T66bsyKeHTQg4w6Y2SiDEuc_c3AU5kFLW1ACBG86Wv5BoEO1zTYDUKT1udfwBevsOu1c1rw2r613SO2vCuOD-A-Qp5YQmKcby
https://www.benchchem.com/product/b3353136?utm_src=pdf-body
https://www.benchchem.com/product/b3353136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3353136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill and Emergency Procedures

In the event of a spill, the following procedures should be followed:

o Ensure Proper Ventilation: If a significant amount of dust is generated, ensure the area is
well-ventilated.

o Contain the Spill: Use absorbent pads or other appropriate materials to contain the spill.

o Clean the Spill: For a solid spill, carefully sweep or vacuum the material, avoiding dust
generation. For a liquid spill, use an absorbent material to soak up the substance.

o Decontaminate the Area: Clean the spill area with soap and water or an appropriate
laboratory disinfectant.

» Dispose of Spill Debris: Place all contaminated cleaning materials in a sealed bag and
dispose of them in the regular laboratory trash, unless a large quantity was spilled, in which
case, consult your EHS office.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of NCI-
B16.
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NCI-B16 Disposal Workflow
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Caption: Decision workflow for the proper disposal of NCI-B16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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